Cas no 1881059-89-7 (ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate)

• Product Name: ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate
• CAS No: 1881059-89-7
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6564189
• PubChem ID: 165787294
• Update Time: 2025-06-27

ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-804334
• 1881059-89-7
• ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate

• Inchi： 1S/C9H15N3O3/c1-3-15-9(14)7(13)5-12-6(2)4-8(10)11-12/h4,7,13H,3,5H2,1-2H3,(H2,10,11)
• InChI Key： NCHYUDVNLPAAMP-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)CN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 90.4Ų

Additional information on ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate

Introduction to Ethyl 3-(3-Amino-5-Methyl-1H-Pyrazol-1-yl)-2-Hydroxypropanoate (CAS No. 1881059-89-7)

Ethyl 3-(3-Amino-5-Methyl-1H-Pyrazol-1-yl)-2-Hydroxypropanoate (CAS No. 1881059-89-7) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrazole and exhibits unique structural and chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate consists of a pyrazole ring substituted with an amino and methyl group, attached to a hydroxypropanoate ester. The presence of these functional groups imparts specific reactivity and biological activity to the molecule, making it an attractive target for synthetic chemists and pharmacologists.

Recent studies have highlighted the potential of ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar pyrazole scaffolds exhibit potent anti-inflammatory and analgesic properties. These findings suggest that ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate could be a promising lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its potential therapeutic applications, ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate has been studied for its role in modulating enzyme activity. Enzymes are crucial biological catalysts that play a central role in numerous physiological processes. Research has demonstrated that certain pyrazole derivatives can act as inhibitors or activators of specific enzymes, which can be leveraged for therapeutic benefit. For example, a study published in the Bioorganic & Medicinal Chemistry Letters reported that pyrazole-based compounds can inhibit the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins, which are key mediators of inflammation and pain.

The synthesis of ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate typically involves multi-step reactions, including the formation of the pyrazole ring and subsequent functional group modifications. One common synthetic route involves the condensation of an appropriate hydrazine derivative with an α-keto ester, followed by further reactions to introduce the desired substituents. The choice of synthetic methods can significantly impact the yield and purity of the final product, making it essential to optimize each step for large-scale production.

The physical and chemical properties of ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate have also been extensively characterized. It is a white crystalline solid with a melting point ranging from 60°C to 65°C. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various formulation strategies, including oral and topical administration.

In terms of safety and toxicity, preliminary studies have indicated that ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety for human use. Preclinical studies have shown that the compound is well-tolerated in animal models, with no significant adverse effects observed at doses up to several times higher than those required for therapeutic efficacy.

The potential applications of ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate extend beyond traditional pharmaceuticals. In recent years, there has been growing interest in using small molecules as probes to study biological systems at the molecular level. Pyrazole derivatives like this compound can serve as valuable tools for investigating enzyme mechanisms, receptor interactions, and other cellular processes. This dual utility as both a therapeutic agent and a research tool underscores its importance in both academic and industrial settings.

In conclusion, ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-y l)-2-hydroxypropanoate (CAS No. 1881059-89-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.